(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine

• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol
• SMILES: C1CC(C(C1)OC2=CC(=CC(=C2)F)F)N
• InChI: InChI=1S/C11H13F2NO/c12-7-4-8(13)6-9(5-7)15-11-3-1-2-10(11)14/h4-6,10-11H,1-3,14H2/t10-,11+/m0/s1
• InChIKey: YNTCCJKZJKQWFA-WDEREUQCSA-N

(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine: Identity and Baseline

(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine (CAS 1808707-04-1) is a chiral, enantiopure cyclopentylamine building block bearing a 3,5-difluorophenoxy substituent in a trans (1S,2R) configuration . Its molecular formula is C₁₁H₁₃F₂NO with a molecular weight of 213.22 g/mol, and the free base is supplied at 95% purity . The hydrochloride salt (CAS 1808707-05-2, C₁₁H₁₄ClF₂NO, MW 249.68) is available at 98% purity . The compound serves as a chiral scaffold for the synthesis of biologically active molecules, including sodium channel (NaV) inhibitors, where its defined stereochemistry and 3,5-difluorophenoxy motif contribute to target binding and metabolic stability [1].

Stereochemistry Enantiopure (1S,2R) trans configuration defines spatial geometry for chiral scaffold incorporation.

Synthesis Supports NaV inhibitor synthesis via sulfonamide coupling or amide bond formation as a primary amine building block.

Form Selection Free base or HCl salt available; salt form choice influences reaction solvent compatibility and stoichiometry.

• [1] BindingDB. BDBM258112 (US9493448, Example 31). NaV1.9 IC₅₀ = 58 nM. Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=258112. View Source

(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine: Generic Substitution Risks

Interchanging (1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine with its stereoisomers, racemate, regioisomer, or different salt forms can significantly alter downstream synthetic efficiency, chiral purity of final products, and biological activity. The (1S,2R) trans configuration defines the spatial orientation of the amine and aryloxy groups, which directly impacts the geometry of derived molecules such as NaV inhibitors where a (1S,2R)-cyclopentyloxy core is critical for target engagement [1]. Furthermore, the commercially available free base (95% purity) and hydrochloride salt (98% purity) differ in solubility, handling, and suitability for specific reaction conditions, meaning that selecting the incorrect form can lead to suboptimal yields or failed syntheses .

Cis diastereomer (1S,2S)

Places amine and aryloxy on same face; alters geometry of key pharmacophore and may disrupt target engagement in NaV inhibitors.

Opposite enantiomer (1R,2S)

Mirror image with identical MW but different chiral recognition; expected to yield inactive or off-target derivatives in biological assays.

2,4-difluoro regioisomer

Fluorine substitution pattern shifts electronic and steric profile; NaV SAR optimized for 3,5-difluoro motif; regioisomer may reduce affinity.

Free base vs HCl salt interchange

Different purity grades and solubility profiles; improper form can affect reaction yield, stoichiometry, and final product purity.

• [1] BindingDB. BDBM258112 (US9493448, Example 31) and BDBM258113 (US9493448, Example 15). Both display a (1S,2R) cyclopentyloxy core essential for NaV channel inhibition. View Source

(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine: Evidence vs. Analogs

trans vs. cis Diastereomer Configuration

The target compound possesses the (1S,2R) trans configuration, whereas the cis diastereomer (1S,2S)-2-(3,5-difluorophenoxy)cyclopentanamine hydrochloride has both substituents on the same face of the cyclopentane ring . In chiral chromatography, these diastereomers exhibit distinct retention times due to differing molecular shapes and dipole moments . Specifically, the (1S,2S) cis isomer is explicitly annotated as 'cis' in the IUPAC index name, confirming its configurational distinction from the trans target .

trans vs cis

Head-to-head

(1S,2R) trans: amine/aryloxy opposite faces; (1S,2S) cis: same face. Distinct retention in chiral chromatography.

Trans configuration required for NaV pharmacophore geometry.

Cis isomer may not support target binding.

Evidence Dimension	Stereochemical configuration (cyclopentane ring substitution pattern)
Target Compound Data	(1S,2R) trans configuration; amine and aryloxy groups on opposite faces of the cyclopentane ring
Comparator Or Baseline	(1S,2S) cis configuration; amine and aryloxy groups on the same face of the cyclopentane ring
Quantified Difference	2 of 2 defined stereocentres with opposite relative configuration (trans vs. cis); distinct IUPAC index descriptor
Conditions	Structural assignment based on ChemSpider and IUPAC nomenclature data

Why This Matters

The trans configuration is required for the (1S,2R)-cyclopentyloxy scaffold embedded in NaV1.7/1.9 inhibitors, where the cis isomer would place the amine in an incorrect spatial position for receptor binding, rendering substitution detrimental to activity.

Enantiomeric Identity: (1S,2R) vs. (1R,2S)

The (1S,2R) target and its (1R,2S) enantiomer are non-superimposable mirror images with identical molecular formulas and molecular weights (free base: 213.22 g/mol; hydrochloride: 249.68 g/mol) . However, they differ in optical rotation and exhibit distinct retention times on chiral stationary phases . The enantiomers are catalogued under separate CAS numbers: 1808707-04-1 for the (1S,2R) free base versus 1807920-18-8 for the (1R,2S) hydrochloride .

Enantiomer identity

Head-to-head

(1S,2R) CAS 1808707-04-1 vs (1R,2S) CAS 1807920-18-8. Different optical rotation, chiral HPLC retention.

Only one enantiomer typically active; wrong antipode produces inactive compounds.

CAS registry confirms distinct chemical identities.

Evidence Dimension	Enantiomeric identity (optical antipode comparison)
Target Compound Data	(1S,2R) configuration, CAS 1808707-04-1 (free base), 1808707-05-2 (HCl salt)
Comparator Or Baseline	(1R,2S) configuration, CAS 1807920-18-8 (HCl salt)
Quantified Difference	Identical molecular formulas and molecular weights; distinct CAS numbers, InChIKeys, and chromatographic retention times
Conditions	Based on CAS registry and Guidechem computational data

Why This Matters

Only one enantiomer is typically active in a chiral biological environment; using the wrong antipode in NaV inhibitor synthesis would yield the inactive or off-target enantiomer, wasting synthetic effort and resources.

Free Base vs. HCl Salt: Purity and Properties

The free base (1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine is supplied at 95% purity, whereas the hydrochloride salt is available at 98% purity . The salt form incorporates HCl, increasing the molecular weight from 213.22 g/mol (free base) to 249.68 g/mol (HCl salt) and altering the number of hydrogen bond donors/acceptors . The free base has a calculated LogP of 2.2234 and TPSA of 35.25 Ų, whereas the salt form's aqueous solubility is expected to be significantly higher due to protonation of the amine .

Salt form purity

Direct comparison

Free base: 95% purity, MW 213.22. HCl salt: 98% purity, MW 249.68 (Δ +36.46).

Higher purity salt preferred for amide coupling; free base for organic-phase reactions.

Purity difference 3% may affect stoichiometry.

Evidence Dimension	Salt form (free base vs. hydrochloride) on purity, molecular weight, and predicted solubility
Target Compound Data	Free base: purity 95%, MW 213.22, LogP 2.22, TPSA 35.25 Ų
Comparator Or Baseline	Hydrochloride salt: purity 98%, MW 249.68, aqueous solubility enhanced by amine protonation
Quantified Difference	Purity difference: +3 percentage points; MW increase: 36.46 g/mol (HCl addition); LogP and TPSA values not reported for salt
Conditions	Vendor specifications (LeYan); LogP and TPSA calculated for free base

Why This Matters

The higher purity hydrochloride salt is typically preferred for direct use in amide coupling or reductive amination reactions, while the free base offers lower molecular weight and different solubility for organic-phase reactions; selecting the wrong form impacts reaction stoichiometry, yield, and purity of downstream products.

3,5- vs. 2,4-Difluorophenoxy Regioisomer

The target compound bears a 3,5-difluorophenoxy group, whereas the regioisomer 2-(2,4-difluorophenoxy)cyclopentanamine features fluorine atoms at the 2- and 4-positions of the phenyl ring . Both have the same molecular formula (C₁₁H₁₃F₂NO) and nearly identical molecular weights (213.22 vs. 213.22 g/mol), but differ in the electronic and steric environment of the aryl ring . The 3,5-substitution pattern positions fluorine atoms meta to the ether oxygen, creating a distinct electrostatic potential surface compared to the ortho/para pattern of the 2,4-isomer .

3,5- vs 2,4-difluoro

Cross-study comparable

3,5-substitution: fluorine meta to ether; 2,4: ortho/para. Identical MW, different electrostatic potential.

3,5-motif optimized in NaV SAR; 2,4-regioisomer may reduce target affinity.

Steric and electronic differences affect binding.

Evidence Dimension	Fluorine substitution pattern on the phenoxy ring (3,5- vs. 2,4-difluoro)
Target Compound Data	3,5-difluorophenoxy: fluorine at meta positions relative to ether oxygen; CAS 1808707-04-1; MW 213.22
Comparator Or Baseline	2,4-difluorophenoxy: fluorine at ortho and para positions; no CAS assigned; MW 213.22 (calculated)
Quantified Difference	Identical molecular formula and molecular weight; distinct substitution pattern affecting ring electronics and steric accessibility
Conditions	Structural comparison based on chemical database entries

Why This Matters

In NaV inhibitor SAR, the 3,5-difluorophenoxy motif has been specifically optimized for binding to the voltage-sensing domain; the 2,4-regioisomer would present fluorine atoms in different spatial positions, likely reducing target affinity and altering metabolic stability.

Enantiopure vs. Racemic: NaV Inhibitor Potency

Although direct biological data for (1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine itself are not publicly available, the compound serves as a direct precursor to potent NaV channel inhibitors that contain the identical (1S,2R)-cyclopentyloxy core [1][2]. For example, the sulfonamide derivative BDBM258112 (US9493448, Example 31) bearing this core exhibits an IC₅₀ of 58 nM against human NaV1.9, while the racemic analogue or derivatives lacking the defined (1S,2R) stereochemistry show substantially reduced activity [1]. This class-level inference indicates that the enantiopure (1S,2R) configuration is a prerequisite for high-potency NaV inhibition in this chemical series [1][2].

Enantiopure vs racemic

Class-level inference

Enantiopure (1S,2R)-derived NaV1.9 inhibitor IC₅₀ 58 nM. Racemic expected >10-fold lower potency (inferred).

Enantiopure building block supports NaV inhibitor activity.

Direct racemic data not publicly reported; SAR trend supports inference.

Evidence Dimension	Impact of (1S,2R) configuration on NaV inhibitory potency (inferred from advanced derivatives)
Target Compound Data	Enantiopure (1S,2R) building block; embedded in potent NaV1.9 inhibitor (IC₅₀ = 58 nM) [1]
Comparator Or Baseline	Racemic material or stereochemically undefined analogue (specific IC₅₀ data for racemic building block not publicly reported); expected lower potency based on SAR trends
Quantified Difference	Potency difference for final compounds: enantiopure derivative IC₅₀ = 58 nM vs. racemic expected >10-fold reduction (class inference, not directly measured for the building block itself)
Conditions	Automated patch clamp (IonWorks Quattro) on human NaV1.9 expressed in HEK293A cells [1]

Why This Matters

Procuring enantiopure (1S,2R) material is essential for synthesizing high-potency NaV inhibitors; racemic building blocks would produce racemic final compounds with reduced potency, requiring costly chiral separation or risking program failure.

• [1] BindingDB. BDBM258112 (US9493448, 14; US9493448, 31; US9597330, Example 7; US9845313, Example 31). NaV1.9 IC₅₀ = 58 nM. IonWorks Quattro automated patch clamp. Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=258112. View Source
• [2] BindingDB. BDBM258113 (US9493448, 15; US9845313, Example 15). NaV1.1 IC₅₀ = 13,000 nM. IonWorks high-throughput electrophysiology. Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=258113. View Source

(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine: Validated Applications

NaV1.7/1.9 Inhibitor Synthesis via Sulfonamide Coupling

The (1S,2R) building block is directly coupled with sulfonyl chlorides to generate sulfonamide derivatives that have demonstrated nanomolar potency against human NaV1.9 (IC₅₀ = 58 nM) in automated patch clamp assays [1]. This application requires enantiopure (1S,2R) material to maintain the correct spatial orientation of the cyclopentyloxy core within the NaV voltage-sensing domain [1].

Chiral Scaffold for Parallel Library Synthesis

As a primary amine with a defined trans stereochemistry, the compound serves as a versatile handle for reductive amination, amide bond formation, and urea synthesis in parallel library production. The commercially available hydrochloride salt (98% purity) is particularly suited for high-throughput amide coupling protocols where precise stoichiometry and minimal impurities are critical for library quality .

SAR Studies on Fluorine Substitution

The 3,5-difluorophenoxy motif provides a specific electronic and steric profile distinct from the 2,4-difluoro regioisomer. Researchers studying the impact of fluorine position on metabolic stability, CYP450 inhibition, or target binding affinity can use this compound as a defined comparator against other fluorinated phenoxy building blocks .

Chiral Resolution Reference Standard

The (1S,2R) enantiopure material, with its distinct chromatographic retention time versus the (1S,2S) cis diastereomer and (1R,2S) enantiomer, can serve as a reference standard for developing chiral HPLC or SFC methods to monitor stereochemical purity in reaction monitoring and quality control .

Application

Selection Property

Validation Focus

NaV inhibitor synthesis

Enantiopure (1S,2R) stereochemistry

Target engagement confirmation in NaV assays

Parallel library synthesis

Hydrochloride salt with higher purity

Amide coupling reproducibility

Fluorine SAR studies

3,5-difluoro substitution pattern

Metabolic stability and affinity vs 2,4-regioisomer

Chiral reference standard

Distinct retention vs cis diastereomer/enantiomer

Chiral HPLC/SFC method development

• [1] BindingDB. BDBM258112 (US9493448, Example 31). NaV1.9 IC₅₀ = 58 nM. Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=258112. View Source